ethyl 7-methyl-3-oxo-5-phenyl-2-(1H-pyrrol-2-ylmethylene)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-7-methyl-3-oxo-5-phenyl-2-(1H-pyrrol-2-ylmethylidene)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H19N3O3S/c1-3-27-20(26)17-13(2)23-21-24(18(17)14-8-5-4-6-9-14)19(25)16(28-21)12-15-10-7-11-22-15/h4-12,18,22H,3H2,1-2H3/b16-12+
• InChI Key: FDVBFMDWZWIMIB-FOWTUZBSSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=CN4)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C\C4=CC=CN4)/S2)C
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring, a thiazole ring, and a pyrimidine ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. These groups would likely contribute to the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple rings would likely make it fairly rigid, and the various functional groups could affect its solubility, reactivity, and other properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs work by interacting with specific proteins in the body, and the structure of this compound suggests it could potentially bind to a variety of targets.

Safety and Hazards

As with any chemical, the safety and hazards would depend on a variety of factors, including the specific properties of the compound and how it’s handled. Without specific information, it’s hard to provide a detailed safety profile.

Future Directions

Research into complex organic molecules like this one is ongoing, and there are likely many potential directions for future research. This could include exploring its potential uses, optimizing its synthesis, investigating its mechanism of action, and more.